Cas no 21900-62-9 (4-(1-Methylethyl)benzoyl Chloride)

• Product Name: 4-(1-Methylethyl)benzoyl Chloride
• CAS No: 21900-62-9
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD03424703
• CID: 250316
• PubChem ID: 2759486
• Update Time: 2025-11-02

4-(1-Methylethyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(1-methylethyl)-
• 4-Isopropylbenzoyl chloride
• 4-(1-Methylethyl)benzoyl chloride
• 4-(1-METHYLETHYL)-BENZOYL CHLORIDE
• 4-(propan-2-yl)benzoyl chloride
• 4-isopropylbenzenecarbonyl chloride
• 4-isopropyl-benzoyl chloride
• 4-iso-propyl-benzoyl chloride
• 4-Isopropyl-benzoylchlorid
• AC1MC0IO
• CTK6A4876
• p-isopropylbenzoyl chloride
• 4-isopropyl benzoyl chloride
• FS-5742
• 4-Isopropylbenzoylchloride
• 4-(1-METHYLETHYL)-BENZOYL CHLORIDE, 4-propan-2-ylbenzoyl chloride
• AKOS009216401
• rho-isopropylbenzoyl chloride
• E85571
• 4-isopropylbenzoic acid chloride
• DTXSID50374804
• 4-iso-Propylbenzoyl chloride
• 4-propan-2-ylbenzoyl chloride
• LBSYWDTVBUZMCM-UHFFFAOYSA-N
• J-014340
• 21900-62-9
• MFCD03424703
• SCHEMBL1505402
• WAA90062
• DB-286022
• Benzoyl chloride, 4-(1-methylethyl)- (9CI)
• Benzoyl chloride, 4-(1-methylethyl)-
• 4-(1-Methylethyl)benzoyl Chloride

• MDL： MFCD03424703
• Inchi： 1S/C10H11ClO/c1-7(2)8-3-5-9(6-4-8)10(11)12/h3-7H,1-2H3
• InChI Key： LBSYWDTVBUZMCM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 121 °C(Press: 10 Torr)
• PSA: 17.07
• Sensitiveness: Moisture Sensitive

4-(1-Methylethyl)benzoyl Chloride Security Information

• HazardClass：8
• Storage Condition：(BD307668)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-(1-Methylethyl)benzoyl Chloride

4-(1-Methylethyl)benzoyl Chloride: Properties, Applications, and Market Insights

4-(1-Methylethyl)benzoyl Chloride (CAS No. 21900-62-9) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This aromatic acyl chloride derivative is valued for its reactivity and versatility in organic transformations. With the growing demand for fine chemicals in drug development, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of 4-(1-Methylethyl)benzoyl Chloride features a reactive benzoyl chloride group attached to an isopropyl-substituted benzene ring. This configuration makes it particularly useful for introducing the 4-isopropylbenzoyl moiety into target molecules. Recent studies highlight its importance in creating bioactive compounds with improved pharmacokinetic properties, addressing current challenges in drug discovery.

In pharmaceutical applications, CAS 21900-62-9 serves as a key intermediate for synthesizing various therapeutic agents. Its high purity grade versions are especially sought after for producing innovative medications. The compound's stability under controlled conditions and predictable reactivity profile make it a preferred choice for process chemistry in API manufacturing.

The agrochemical industry utilizes 4-(1-Methylethyl)benzoyl Chloride in developing advanced crop protection products. As sustainable agriculture gains momentum, researchers are exploring its potential in creating more environmentally friendly pesticides with targeted action. This aligns with current trends toward green chemistry solutions in agriculture.

From a technical perspective, proper handling of 4-isopropyl benzoyl chloride requires understanding its physical and chemical characteristics. The compound typically appears as a clear to pale yellow liquid with a distinctive odor. Its molecular weight and other physicochemical parameters are crucial for formulation scientists working on precise chemical syntheses.

Market analysis indicates steady growth in demand for 21900-62-9, particularly from Asian pharmaceutical hubs. Manufacturers are responding with improved production processes that enhance yield and purity while reducing environmental impact. These developments address common search queries about bulk availability and custom synthesis options for this chemical.

Quality control measures for 4-(1-Methylethyl)benzoyl Chloride have become more stringent, reflecting industry standards for fine chemicals. Advanced analytical techniques like HPLC and GC-MS are now routinely employed to verify purity levels, responding to buyer concerns about product consistency and traceability.

Innovative applications continue to emerge for this versatile compound. Recent patent literature reveals its use in developing advanced materials and specialty chemicals, expanding beyond traditional pharmaceutical uses. This diversification makes CAS 21900-62-9 particularly interesting for researchers exploring novel chemical spaces.

Storage and transportation considerations for 4-isopropylbenzoyl chloride follow standard protocols for reactive organic compounds. Proper containment and temperature control ensure product integrity during distribution, a frequent concern among international buyers searching for reliable suppliers.

The future outlook for 4-(1-Methylethyl)benzoyl Chloride appears promising, with expanding applications in life sciences and materials chemistry. As synthetic methodologies evolve, this compound is likely to maintain its position as a valuable building block in organic synthesis, meeting the needs of both industrial and academic researchers.